Cas no 1354924-02-9 (3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol)

• Product Name: 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol
• CAS No: 1354924-02-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD21335010
• CID: 4696293
• Update Time: 2025-11-02

3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol

• MDL： MFCD21335010
• Inchi： 1S/C11H11NO2/c1-7-3-4-9(5-8(7)2)10-6-11(13)14-12-10/h3-6,12H,1-2H3
• InChI Key： HIGXMXZUZALSEC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(C)=C(C)C=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Topological Polar Surface Area: 38.3

Additional information on 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol

3-(3,4-Dimethylphenyl)-1,2-Oxazol-5-Ol: A Promising Compound in Biomedical Research

3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol, with the CAS number 1354924-02-9, represents a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound belongs to the oxazol-5-ol family, which is characterized by a five-membered ring containing one oxygen atom and one nitrogen atom. The core structure of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol is further modified by the presence of a para-methyl group on the phenyl ring, which contributes to its distinct chemical properties and biological activity.

Recent studies have highlighted the potential of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol as a lead compound for drug development. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation. The 3,4-Dimethylphenyl group plays a critical role in modulating the compound's binding affinity to target proteins, which is a key factor in its pharmacological activity.

The chemical structure of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol is composed of a benzene ring substituted with two methyl groups, connected to an oxazol-5-ol ring. This unique arrangement allows the molecule to interact with multiple biological targets, including enzymes and receptors. The 1,2-oxazol-5-ol ring system is particularly noteworthy, as it provides the compound with both hydrophilic and lipophilic properties, facilitating its ability to cross biological membranes and reach intracellular targets.

One of the most exciting developments in the study of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol is its potential application in the treatment of neurodegenerative diseases. A 2024 study published in Neuropharmacology reported that this compound shows neuroprotective effects in animal models of Parkinson's disease. The 3,4-Dimethylphenyl substituent may enhance the compound's ability to penetrate the blood-brain barrier, a critical factor in the development of effective treatments for central nervous system disorders.

In addition to its potential in neurology, 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol has also been explored for its anti-inflammatory properties. Research published in Pharmaceutical Research in 2023 indicated that this compound can modulate the activity of cytokines involved in inflammatory responses. The 1,2-oxazol-5-ol ring system is believed to contribute to its ability to inhibit the production of pro-inflammatory mediators, making it a promising candidate for the treatment of autoimmune diseases and chronic inflammation.

The synthesis of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol involves a multi-step process that requires precise control of reaction conditions. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that improves the yield and purity of this compound. The methodology involves the coupling of a substituted phenyl group with an oxazol-5-ol ring, a process that has been optimized to reduce byproducts and increase the efficiency of the reaction.

Another area of interest in the study of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol is its potential as a scaffold for the development of new drugs. The 3,4-Dimethylphenyl substituent can be further modified to create derivatives with enhanced pharmacological properties. For example, researchers have explored the possibility of introducing fluorine atoms or other functional groups to improve the compound's metabolic stability and target specificity.

Moreover, the 1,2-oxazol-5-ol ring system has been shown to exhibit antioxidant properties, which could have implications for the treatment of oxidative stress-related diseases. A 2024 study in Free Radical Biology and Medicine demonstrated that this compound can scavenge reactive oxygen species, potentially reducing cellular damage and promoting tissue repair. These findings suggest that 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol may have applications beyond its current areas of investigation.

Despite the promising results, further research is needed to fully understand the mechanisms of action and potential side effects of 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol. Clinical trials are currently in the early stages of development, with the goal of assessing its safety and efficacy in human subjects. The 3,4-Dimethylphenyl group's role in modulating drug metabolism and pharmacokinetics will be a key focus of these studies.

In conclusion, 3-(3,4-Dimethylphenyl)-1,2-oxazol-5-ol with CAS number 1354924-02-9 represents a significant advancement in the field of biomedical research. Its unique chemical structure and potential applications in various therapeutic areas make it a valuable compound for further exploration. As research continues, the compound may pave the way for the development of new treatments for a wide range of diseases.